Cas no 1803811-85-9 (5-Fluoro-4-iodopyridine-2-carbonyl chloride)

• Product Name: 5-Fluoro-4-iodopyridine-2-carbonyl chloride
• CAS No: 1803811-85-9
• MF: C₆H₂ClFINO
• MW: 285.442056179047
• CID: 4905685
• Update Time: 2025-06-08

5-Fluoro-4-iodopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-iodopyridine-2-carbonyl chloride

• Inchi： 1S/C6H2ClFINO/c7-6(11)5-1-4(9)3(8)2-10-5/h1-2H
• InChI Key： FKSVVQIDTDUQNP-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(=O)Cl)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 2.4
• Topological Polar Surface Area: 30

Additional information on 5-Fluoro-4-iodopyridine-2-carbonyl chloride

Introduction to 5-Fluoro-4-iodopyridine-2-carbonyl chloride (CAS No. 1803811-85-9)

5-Fluoro-4-iodopyridine-2-carbonyl chloride, with the CAS number 1803811-85-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both fluorine and iodine substituents on a pyridine core, make it an invaluable building block for constructing complex scaffolds that exhibit promising pharmacological properties.

The fluorine atom in 5-Fluoro-4-iodopyridine-2-carbonyl chloride introduces specific electronic and steric effects that can modulate the reactivity and binding affinity of the resulting molecules. Fluorinated compounds are widely recognized for their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. These attributes have made fluorine-containing molecules a cornerstone in modern drug design, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. The iodine substituent, on the other hand, provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing intricate heterocyclic frameworks.

In recent years, there has been a surge in research focused on developing novel therapeutic strategies against increasingly resistant pathogens and chronic diseases. The demand for innovative molecular architectures has driven the exploration of diverse chemical entities like 5-Fluoro-4-iodopyridine-2-carbonyl chloride. One notable area of interest is its application in the synthesis of kinase inhibitors, which play a crucial role in targeting aberrant signaling pathways associated with cancers and inflammatory diseases. The combination of fluorine and iodine in this compound allows for fine-tuning of binding interactions with protein targets, leading to the development of highly selective and potent inhibitors.

Moreover, 5-Fluoro-4-iodopyridine-2-carbonyl chloride has been employed in the synthesis of small-molecule probes for biochemical studies. These probes are essential tools for elucidating enzyme mechanisms and identifying key regulatory proteins involved in cellular processes. The ability to introduce fluorine-labeled or iodine-tagged groups into these probes enables researchers to track their localization and interaction dynamics within complex biological systems using advanced imaging techniques.

The carbonyl chloride moiety in 5-Fluoro-4-iodopyridine-2-carbonyl chloride is particularly noteworthy for its reactivity in forming amides and esters through nucleophilic addition reactions. This functionality has been leveraged in the synthesis of peptidomimetics and other bioactive peptides that mimic natural ligands but with improved pharmacological profiles. The versatility of this compound makes it an indispensable reagent in medicinal chemistry laboratories aiming to develop next-generation therapeutics.

Recent advancements in synthetic methodologies have further enhanced the utility of 5-Fluoro-4-iodopyridine-2-carbonyl chloride. For instance, transition-metal-catalyzed reactions have enabled efficient derivatization of this intermediate into a wide array of functionalized pyridines. These transformations have opened up new avenues for exploring structure–activity relationships (SAR) and optimizing drug candidates for clinical trials. The ability to rapidly modify the core pyridine scaffold while retaining key pharmacophoric elements has significantly accelerated the drug discovery process.

The role of computational chemistry and machine learning algorithms has also become increasingly prominent in guiding the design and optimization of molecules derived from 5-Fluoro-4-iodopyridine-2-carbonyl chloride. By integrating experimental data with predictive models, researchers can identify promising molecular structures before conducting labor-intensive wet-lab experiments. This interdisciplinary approach has not only improved efficiency but also led to the discovery of novel drug candidates with unique properties.

In conclusion, 5-Fluoro-4-iodopyridine-2-carbonyl chloride (CAS No. 1803811-85-9) represents a critical intermediate in modern pharmaceutical research. Its unique structural features and reactivity make it an essential tool for synthesizing biologically active molecules with tailored properties for therapeutic applications. As research continues to evolve, the demand for innovative intermediates like this compound is expected to grow, driving further advancements in drug discovery and development.